10.1039/D3CE00760J | Perpendicular magnetic anisotropy and magneto-optical properties of Bi,Mn:YIG epitaxial films†

Perpendicular magnetic anisotropy and magneto-optical properties of Bi,Mn:YIG epitaxial films†

CrystEngComm Pub Date: 2023-11-29 DOI: 10.1039/D3CE00760J

Abstract

Films with perpendicular magnetic anisotropy have obvious storage performance advantages, so being able to easily change the direction of magnetization of a Y₃Fe₅O₁₂ (YIG) film is an important aim in the field of photo-magnetic storage. A series of Bi,Mn co-doped Y₃Fe₅O₁₂ films with good crystallinity and great magneto-optical properties, were prepared via the liquid phase epitaxial method. These films are pseudomorphic structures in the substrate and have high perpendicular magnetic anisotropy. By comparing the change in the calculated magnetic anisotropy and the actual magnetic anisotropy, with Mn³⁺ content, we see that: the stress-induced magnetic anisotropy increases with the increase of lattice mismatch; on the other hand, with increasing Mn³⁺ content, the magnetostriction effect decreases first and then increases, which reflects the regulation effect of Mn³⁺ and lattice mismatch on the perpendicular magnetic anisotropy. Finally, the magnetic anisotropy field (>3000 Oe) is higher than that of Mn:YIG (<1000 Oe) as previously reported.

Perpendicular magnetic anisotropy and magneto-optical properties of Bi,Mn:YIG epitaxial films†

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Journal Name：CrystEngComm

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